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Compound of Interest

Compound Name: 3-Nitroacenaphthene

Cat. No.: B109402

Essential Safety and Handling Guide for 3-
Nitroacenaphthene

This document provides critical safety protocols and logistical information for the handling and
disposal of 3-Nitroacenaphthene, a chemical that requires careful management in a laboratory
setting. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Hazard Classification: 3-Nitroacenaphthene belongs to the family of aromatic nitro
compounds. Related compounds, such as 5-Nitroacenaphthene, are classified as Carcinogen
1B (H350), meaning they may cause cancer[1]. Due to the structural similarity and the
presence of the nitro group on the acenaphthene core, 3-Nitroacenaphthene should be
handled as a suspected carcinogen.

Quantitative Data and Physical Properties
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Property Value Source

Molecular Formula C12HoNO:2 PubChem|[2]

Molecular Weight 199.20 g/mol PubChem|[2]

CAS Number 3807-77-0 PubChem|[2]

Appearance Solid (assumed) General Chemical Properties

Data unavailable for 3-
Water Solubility Nitroacenaphthene. Similar NOAA[3]
compounds have low solubility.

Exposure Limits (AEGLs,

No data available NOAA[3]
ERPGSs)

Operational Plan: Handling Procedures

All work involving 3-Nitroacenaphthene must be performed with prior approval from the
Principal Investigator[4]. Do not handle this chemical when working alone[4].

Engineering Controls

o Chemical Fume Hood: All handling of 3-Nitroacenaphthene, including weighing and
transfers, must occur within a designated and properly functioning chemical fume hood[4].

o Ventilation: The laboratory must have a general ventilation system that does not recirculate
exhaust air[4].

o Emergency Equipment: A safety shower and eyewash station must be accessible within a
10-second travel distance of the work area[4].

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Nitroacenaphthene. Before each
use, inspect PPE for any damage or contamination[5].
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PPE Category Specification

) Chemical-resistant gloves (e.g., Nitrile). Consult
Hand Protection -
glove manufacturer's compatibility chart.

Safety glasses with side shields or chemical
Eye/Face Protection splash goggles. A face shield is required if there

is a splash hazard[1].

A lab coat must be worn. Disposable clothing
) ] should be considered for procedures with a high
Skin and Body Protection ) o
risk of contamination[5]. Do not wear shorts or

open-toed shoes[5].

A respiratory protective device may be
Respiratory Protection necessary for certain operations. Keep one

available[1].

Step-by-Step Handling Protocol

o Preparation: Designate a specific area within a chemical fume hood for the procedure.
Ensure all necessary equipment, including waste containers, is inside the hood.

e Weighing: Do not weigh 3-Nitroacenaphthene directly on a balance in the open lab. Tare a
sealable container inside the fume hood, add the chemical to the container, and then seal it
before moving it to the balance[4].

o Transfers: Use appropriate tools (spatulas, etc.) to transfer the solid. For liquid transfers (if
dissolved), avoid using syringes for volumes greater than 5 mL to minimize the risk of
splashes or failures[4].

o Post-Handling: Immediately close the container after use[4]. Decontaminate all surfaces,
tools, and equipment that may have come into contact with the chemical.

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory[4].

Emergency and Disposal Plans
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Emergency First Aid Procedures

In any case of exposure, seek immediate medical attention and provide the Safety Data Sheet
to the responders[1][6].

Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
Inhalation symptoms like headache, dizziness, or throat

irritation persist, seek medical attention[1][6].

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while

Skin Contact removing all contaminated clothing and
jewelry[6]. Do not use solvents to wash the
skin[6].

Flush the eyes immediately with water for at

least 15 minutes. Hold the eyelids open and
Eye Contact away from the eyeball to ensure thorough

rinsing[6]. Remove contact lenses while rinsing

if possible[6].

DO NOT induce vomiting[3]. If the person is
) conscious and not convulsing, give one or two
Ingestion . .
glasses of water to dilute the chemical and call a

poison control center or hospital immediately[3].

Chemical Spill Workflow

For any spill, the immediate priority is to ensure personnel safety and contain the spill.
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Caption: Workflow for handling a chemical spill of 3-Nitroacenaphthene.
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Disposal Plan

All waste containing 3-Nitroacenaphthene, including contaminated PPE and cleaning
materials, is considered hazardous waste.

o Containment: Collect all waste in sealed, properly labeled containers. Contaminated paper or
absorbent materials should be sealed in a vapor-tight plastic bag[3].

» Disposal: Dispose of all contents and containers in accordance with all local, regional,
national, and international regulations[1]. Do not dispose of down the drain or with general
laboratory trash. Contact your institution's Environmental Health and Safety (EH&S)
department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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